Cas no 873984-11-3 (4-Ethoxy-2,5-dimethoxybenzaldehyde)

• Product Name: 4-Ethoxy-2,5-dimethoxybenzaldehyde
• CAS No: 873984-11-3
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD19302344
• CID: 5079484
• PubChem ID: 610887
• Update Time: 2026-03-01

4-Ethoxy-2,5-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2,5-dimethoxybenzaldehyde
• 4-ethoxy-2,5-dimethoxy-benzaldehyde

• MDL： MFCD19302344
• Inchi： 1S/C11H14O4/c1-4-15-11-6-9(13-2)8(7-12)5-10(11)14-3/h5-7H,4H2,1-3H3
• InChI Key： SZUGOINZCGXCNM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(C=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-Ethoxy-2,5-dimethoxybenzaldehyde

Introduction to 4-Ethoxy-2,5-dimethoxybenzaldehyde (CAS No. 873984-11-3) and Its Applications in Modern Chemical Research

4-Ethoxy-2,5-dimethoxybenzaldehyde, identified by the chemical abstracts service number 873984-11-3, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic aldehyde belongs to the class of methoxy-substituted benzaldehydes, characterized by its ethoxy and dimethoxy functional groups. The structural configuration of this compound imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular formula, C₁₀H₁₂O₄, reflects its composition of carbon, hydrogen, and oxygen atoms arranged in a manner that facilitates diverse chemical reactions. The presence of aldehyde and ether functionalities enhances its reactivity, enabling its use in forming Schiff bases, esters, and other derivatives. These derivatives often exhibit pharmacological properties, making 4-Ethoxy-2,5-dimethoxybenzaldehyde a subject of interest in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel therapeutic agents derived from aromatic aldehydes. 4-Ethoxy-2,5-dimethoxybenzaldehyde (CAS No. 873984-11-3) has emerged as a key intermediate in the synthesis of compounds with potential applications in treating neurological disorders, inflammatory conditions, and infectious diseases. Its ability to undergo selective functionalization allows researchers to tailor its structure for specific biological targets.

One of the most compelling aspects of 4-Ethoxy-2,5-dimethoxybenzaldehyde is its role in the development of small-molecule drugs. Researchers have leveraged its scaffold to create molecules that interact with biological pathways involved in disease progression. For instance, studies have demonstrated its utility in generating compounds with anti-inflammatory properties by modulating cytokine production and inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The compound's methoxy groups contribute to its solubility and bioavailability, factors crucial for drug formulation. Additionally, its aromatic ring system provides a stable platform for further chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This approach has been instrumental in identifying lead compounds for subsequent optimization.

Recent advancements in computational chemistry have further enhanced the utility of 4-Ethoxy-2,5-dimethoxybenzaldehyde (CAS No. 873984-11-3). Molecular modeling techniques have allowed researchers to predict the binding affinity of this compound and its derivatives to target proteins with high accuracy. This has accelerated the drug discovery process by minimizing the need for experimental trials.

In addition to pharmaceutical applications, 4-Ethoxy-2,5-dimethoxybenzaldehyde finds use in agrochemical research. Its derivatives have been explored as potential pesticides due to their ability to interfere with enzymatic pathways in pests while maintaining low toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly agrochemicals that minimize ecological impact.

The synthesis of 4-Ethoxy-2,5-dimethoxybenzaldehyde typically involves multi-step organic reactions starting from readily available precursors such as anisole and formaldehyde. Advances in green chemistry have led to the development of more sustainable synthetic routes that reduce waste and energy consumption. These methods align with global efforts to promote sustainable industrial practices.

The compound's stability under various conditions makes it suitable for long-term storage and transport without significant degradation. This is particularly important for pharmaceutical intermediates where purity and stability are critical for subsequent synthetic steps.

Industrial-scale production of 4-Ethoxy-2,5-dimethoxybenzaldehyde (CAS No. 873984-11-3) has been optimized to ensure high yield and purity. Continuous flow chemistry has emerged as a promising technique for this purpose, offering advantages such as improved reaction control and scalability compared to traditional batch processing methods.

The regulatory landscape governing the use of 4-Ethoxy-2,5-dimethoxybenzaldehyde reflects its importance in chemical research and industry. Manufacturers must adhere to stringent quality control measures to ensure compliance with international standards such as Good Manufacturing Practices (GMP). This ensures that the compound is consistently available for research and commercial applications.

In conclusion,4-Ethoxy-2,5-dimethoxybenzaldehyde is a versatile compound with significant applications across multiple sectors including pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications for this compound，underscoring its importance in modern chemical science。